Cas no 609-54-1 (2,5-Dimethylbenzenesulfonic acid)

2,5-Dimethylbenzenesulfonic acid Properties

Names and Identifiers

• 2,5-Dimethylbenzenesulfonic acid
• p-Xylene-2-sulfonic Acid Hydrate
• p-Xylenesulfonicacid
• 2,5-Dimethylbenzenesulfonic acid dihydrate
• 2,5-Dimethylbenzenesulfonic Acid Hydrate
• 2,5-Xylenesulfonicacid (7CI,8CI)
• 2,5-Dimethylbenzenesulfonate
• p-Xylene-2-sulfonic acid
• p-Xylenesulfonic acid
• Benzenesulfonic acid, 2,5-dimethyl-
• 2,5-Dimethyl-benzenesulfonic acid
• L1SEA5QNP9
• 2,4-Xylenesulfonic acid hydrate
• IRLYGRLEBKCYPY-UHFFFAOYSA-N
• 2,5-Xylenesulfonic acid
• p-Xylene-2-sulphonic acid
• DSSTox_RID_79800
• DSSTox_CID_21641
• DSSTox_GSID_41641
• p-Xylene-2-sulfonicAcidHydrate
• C8H10SO3
• C8H10O3S.H2O
• Tox21_301014
• STK368
• CAS-609-54-1
• 2,5-dimethylbenzene-1-sulfonate
• UNII-L1SEA5QNP9
• J154.158G
• MFCD00151010
• 2,5-Xylenesulfonic acid (7CI,8CI); 2,5-Dimethylbenzenesulfonic acid; 2,5-Dimethylbenzene-1-sulfonic acid; p-Xylenesulfonic acid; Benzenesulfonic acid, 2,5-dimethyl-
• CHEMBL3182118
• DTXSID5041641
• Q27282599
• CS-0094854
• 4-xylene-2-sulfonate
• AM101013
• FT-0610454
• 609-54-1 anhydrous
• EINECS 210-193-5
• SCHEMBL246828
• D75645
• DTXCID3021641
• NCGC00248254-01
• AKOS003239445
• xylate (p-xylene-2-sulfonic acid)
• SY104686
• xylate (p-xylene-2-sulphonate)
• sulfo-p-xylylene
• AS-12218
• 609-54-1
• NCGC00254916-01
• D0681
• NS00034507
• A832970
• 2,5-DIMETHYLBENZENESULFONIC ACID
• STK368002
• DB-053754
• p-Xylene-2-sulfonic acid hydrate
• 2,5-dimethylbenzenesulfonate
• +Expand

• MDL： MFCD00671745
• InChIKey： IRLYGRLEBKCYPY-UHFFFAOYSA-N
• Inchi： 1S/C8H10O3S/c1-6-3-4-7(2)8(5-6)12(9,10)11/h3-5H,1-2H3,(H,9,10,11)
• SMILES： S(C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])([H])[H])(=O)(=O)O[H]

Computed Properties

• Exact Mass: 186.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 186.035065
• Heavy Atom Count: 12
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: 1.4
• Surface Charge: 0
• Topological Polar Surface Area: 62.8

Experimental Properties

• LogP: 2.63090
• PSA: 62.75000
• Refractive Index: 1.5081 (estimate)
• Boiling Point: 531.5°C at 760 mmHg
• Melting Point: 84.0 to 88.0 deg-C
• Flash Point: 275.2°C
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Hygroscopic
• Density: 1.3286 (rough estimate)

2,5-Dimethylbenzenesulfonic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： R36/38
• Signal Word：Warning
• TSCA：Yes

2,5-Dimethylbenzenesulfonic acid Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt